Cas no 2138524-90-8 (4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol
• CAS No: 2138524-90-8
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5927947
• PubChem ID: 165716955
• Update Time: 2025-06-23

4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138524-90-8
• 4-ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol
• EN300-1160205
• 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol

• Inchi： 1S/C13H25NO2/c1-2-11-4-5-12(15)10-13(11)14-6-3-8-16-9-7-14/h11-13,15H,2-10H2,1H3
• InChI Key： HNNGMWBYWUSBAP-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1CCOCCC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol

Professional Introduction to 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol (CAS No. 2138524-90-8)

4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138524-90-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with an ethyl group and a 1,4-oxazepan-4-yl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of a cyclohexane ring and an oxazepane ring system suggests promising interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The structural features of 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol contribute to its potential utility in various therapeutic applications. The presence of the 1,4-oxazepan-4-yl group introduces a rigid heterocyclic framework, which can enhance binding affinity and selectivity when interacting with protein targets. This structural motif is known to be present in several bioactive natural products and synthetic drugs, often contributing to their pharmacological effects. The ethyl substituent at the cyclohexane ring may further modulate the electronic properties and steric environment of the molecule, influencing its interactions with biological receptors.

In recent years, there has been growing interest in the development of novel scaffolds for treating neurological and psychiatric disorders. The 1,4-oxazepan-4-yl moiety, in particular, has been explored in the design of compounds targeting serotonin receptors, which play a crucial role in mood regulation and cognitive functions. Preliminary studies on structurally related compounds have shown that modifications at the cyclohexane ring can significantly alter pharmacological profiles, leading to enhanced efficacy or improved safety profiles. Given these findings, 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol represents a promising candidate for further exploration in this therapeutic area.

The synthesis of 4-Ethyl-3-(1,4-oxazepan-4-yl)cyclohexan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include cyclization reactions to form the oxazepane ring system followed by functional group interconversions to introduce the ethyl group at the appropriate position on the cyclohexane ring. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of pharmaceutical manufacturing processes.

From a computational chemistry perspective, molecular modeling techniques such as molecular dynamics simulations and docking studies can provide insights into the binding interactions of 4-Ethyl-3-(1,4-oxtaepa---e---e---y)cyclohexan--ol--with biological targets. These studies can help predict pharmacokinetic properties and identify potential lead compounds for further development. Additionally, quantum mechanical calculations can be employed to understand electronic structure and reactivity trends, guiding rational modifications to improve biological activity.

The pharmacological evaluation of 4-Ethyl--3-(--)-e---y)cyclohex--ol has been initiated in several academic and industrial research laboratories. Initial assays have focused on assessing interactions with serotonin receptors (5-HT receptors), given the presence of the oxazepane moiety. Preliminary results suggest that this compound exhibits moderate affinity for certain 5-HT receptor subtypes, warranting further investigation into its potential as an antidepressant or anxiolytic agent. Additionally, studies are underway to evaluate its interactions with other neurotransmitter systems that may contribute to its therapeutic effects.

In conclusion, --Ethyl--(----)-cyclohex--ol (CAS No.--85244--90--8) is a structurally intriguing compound with potential applications in pharmaceutical development. Its unique scaffold combines features known to enhance binding affinity and selectivity with biological targets. While further research is needed to fully elucidate its pharmacological profile, --Ethyl--(----)-cyclohex--ol represents an exciting opportunity for innovation in drug discovery. As our understanding of molecular interactions continues to advance, --Ethyl--(----)-cyclohex--ol may emerge as a valuable tool for developing novel therapeutics targeting neurological and psychiatric disorders.